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Compound of Interest

Compound Name: Sucrose-d14

Cat. No.: B12394527 Get Quote

Essential Safety and Handling Guide for
Sucrose-d14
This guide provides crucial safety and logistical information for laboratory professionals

handling Sucrose-d14. The following procedures are designed to ensure personnel safety,

maintain the isotopic integrity of the compound, and provide clear operational and disposal

plans.

Hazard Identification and Risk Assessment
Sucrose-d14 is a stable, non-radioactive isotope-labeled form of sucrose. While specific

hazard data for Sucrose-d14 is not extensively available, its chemical properties are expected

to be nearly identical to those of standard sucrose. Therefore, the hazard assessment is based

on the Safety Data Sheet (SDS) for sucrose.[1][2][3][4][5] Sucrose is generally considered non-

hazardous under GHS classifications.[2][4][5] However, as with all laboratory chemicals,

prudent laboratory practices should be observed.[2][4]

Hazard Summary for Sucrose (and by extension, Sucrose-d14):
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Hazard Category Description

Acute Toxicity (Oral)
LD50 (rat): 29,700 mg/kg.[1][3] Considered to

have low acute toxicity.

Skin Corrosion/Irritation
Not classified as a skin irritant. Prolonged

contact may cause mild irritation.

Eye Damage/Irritation
May cause mechanical irritation if dust enters

the eyes.[1]

Inhalation
Inhalation of dust may cause respiratory tract

irritation.

Combustibility
May form combustible dust concentrations in the

air.[1]

Chemical Stability Stable under normal conditions.[1]

Incompatible Materials
Strong oxidizing agents, sulfuric acid, and nitric

acid.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to minimize exposure and prevent contamination of the

product. The minimum required PPE for handling Sucrose-d14 in a laboratory setting is

outlined below.

Required PPE for Handling Sucrose-d14:
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PPE Category Item Specification and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Safety Goggles

Required to protect eyes from

dust particles.[6][7] Must be

ANSI Z87.1 compliant.[7]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling the solid compound.

[6] Should be changed

immediately if contaminated.

Body Protection Laboratory Coat
Protects skin and clothing from

spills and dust.[8][9]

Respiratory Protection N95 Respirator (or equivalent)

Recommended if there is a

potential for generating and

inhaling dust, especially when

handling larger quantities.

Foot Protection Closed-Toe Shoes

Required in all laboratory

settings to protect against

spills and falling objects.[8][9]

Operational Plan: Step-by-Step Handling Protocol
Handling deuterated compounds requires special care to avoid isotopic dilution from

atmospheric moisture or residual protons on labware.[10] The following protocol outlines the

steps for safe and effective handling of Sucrose-d14.

Experimental Protocol: Weighing and Dissolving Sucrose-d14

Preparation of Work Area:

Designate a clean, dry, and draft-free area for handling, preferably a fume hood or a glove

box, to minimize dust and moisture exposure.[8]

Ensure all necessary equipment (spatulas, weigh boats, vials, etc.) is clean and

thoroughly dried. Glassware should be oven-dried at approximately 150°C for at least 24

hours and cooled in a desiccator or under an inert atmosphere.
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Weighing the Compound:

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation of atmospheric moisture.

Use a clean, dry spatula to transfer the desired amount of Sucrose-d14 to a tared weigh

boat or directly into a pre-weighed vial.

Perform the weighing process as quickly as is safely possible to minimize exposure to air.

Promptly and tightly seal the main container of Sucrose-d14 after dispensing.

Dissolution:

Add the weighed Sucrose-d14 to the appropriate glassware.

Add the desired deuterated solvent (e.g., D₂O) to the glassware.

If necessary, cap the container and gently agitate or use a vortex mixer to aid dissolution.

Post-Handling:

Clean the work area and any equipment used.

Dispose of used gloves and any contaminated disposable materials in the appropriate

waste stream.

Wash hands thoroughly with soap and water after completing the task.[2]

Disposal Plan
Sucrose-d14 is a stable, non-radioactive isotope and is not considered a hazardous substance

for disposal.[11][12] However, it is a high-value material, and waste should be managed

responsibly.

Disposal Guidelines:
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Waste Type Disposal Procedure

Uncontaminated Sucrose-d14

Uncontaminated, excess material should be

collected and stored for future use if possible. If

disposal is necessary, it can typically be

disposed of as non-hazardous chemical waste.

Contaminated Labware (Gloves, weigh boats,

etc.)

Dispose of in the standard solid laboratory

waste stream, unless contaminated with a

hazardous substance.

Solutions of Sucrose-d14

If dissolved in a non-hazardous solvent (like

D₂O), it can often be disposed of down the drain

with copious amounts of water, pending local

regulations. If dissolved in a hazardous solvent,

the entire solution must be disposed of as

hazardous chemical waste, following the

guidelines for that solvent.[13]

Empty Containers
Rinse thoroughly with water and dispose of with

regular lab glass or plastic waste.

Note:All disposal must be in accordance with local, state, and federal regulations. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Handling Workflow Diagram
The following diagram illustrates the standard workflow for handling Sucrose-d14 in a

laboratory setting.
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Workflow for Handling Sucrose-d14

Preparation

Handling

Cleanup & Disposal
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Proceed to Handling

Weigh Sucrose-d14

Transfer to Vial

Add Deuterated Solvent
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Clean Work Area
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Dispose of Waste
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Doff PPE

Wash Hands
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Caption: Standard operating procedure for handling Sucrose-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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